Hexyl isocyanate
Cat. No. B1205887
M. Wt: 127.18 g/mol
InChI Key: ANJPRQPHZGHVQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04009163
Procedure details
Proceeding in a manner similar to that described above in part A of Example 18, and using 4.5 g. of sodium, 38.4 g. of n-hexylguanidine sulfate, and 25.4 g. of n-hexyl isocyanate, there was obtained 11.1 g. of 1-n-hexylamidino-3-n-hexylurea having the structural formula ##STR62## as a white crystalline solid which melted at 75°-78° C. The solubility of this base in water at 25° C. was less than 0.25 percent. In 95 percent ethyl alcohol at 25° C. it was soluble to the extent of 5 percent (w/v); a precipitate formed when the 5 percent alcoholic solution was diluted with four volumes of water.
Name
n-hexylguanidine sulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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[Na].S(O)(O)(=O)=[O:3].[CH2:7]([NH:13][C:14](N)=N)[CH2:8][CH2:9][CH2:10][CH2:11][CH3:12]>>[CH2:7]([N:13]=[C:14]=[O:3])[CH2:8][CH2:9][CH2:10][CH2:11][CH3:12] |f:1.2,^1:0|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Step Two
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Name
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n-hexylguanidine sulfate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(O)O.C(CCCCC)NC(=N)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCCCC)N=C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
